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Compound of Interest

Compound Name: 3,3,3-Trifluoro-1-propanol

Cat. No.: B3428203 Get Quote

3,3,3-Trifluoro-1-propanol (CAS No. 2240-88-2) is a fluorinated alcohol that serves as a vital

organic intermediate and building block in numerous fields, including the pharmaceutical,

agrochemical, and materials science sectors.[1][2][3] Its trifluoromethyl group imparts unique

properties such as thermal stability and hydrophobicity, making it a valuable component in the

synthesis of advanced materials and biologically active molecules.[3] However, the same

chemical characteristics that make it useful also necessitate a robust understanding of its

potential hazards. This guide provides a comprehensive overview of the safety and handling

protocols for 3,3,3-Trifluoro-1-propanol, designed for researchers and drug development

professionals who work with this compound. Adherence to these guidelines is critical for

ensuring a safe laboratory environment and mitigating risk.

Section 1: Hazard Identification and Analysis
A thorough understanding of the hazards associated with 3,3,3-Trifluoro-1-propanol is the

foundation of its safe use. This chemical presents a combination of physical, health, and

environmental risks that must be managed through appropriate controls.

GHS Classification
Globally Harmonized System (GHS) classifications provide a standardized summary of the key

hazards. 3,3,3-Trifluoro-1-propanol is classified as a hazardous substance with the following

primary concerns[4][5]:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[5][6]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][5]

Physical and Chemical Hazards
The most significant physical hazard is its flammability. With a flash point of 37°C (98.6°F), it

can be easily ignited under standard laboratory conditions.[1][7] Its vapors are heavier than air

and can travel a considerable distance to a source of ignition and "flash back".[8] Vapors may

also form explosive mixtures with air.[8] Therefore, it is imperative to keep this chemical away

from open flames, hot surfaces, sparks, and other ignition sources.[6][8] Precautionary

measures against static discharge, such as grounding and bonding containers and receiving

equipment, are mandatory during transfer and handling.[8][9]

Health Hazards
Exposure to 3,3,3-Trifluoro-1-propanol can lead to significant adverse health effects. The

primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Ingestion: The compound is classified as toxic if swallowed.[4][5] Ingestion can cause

symptoms of overexposure which may include headache, dizziness, tiredness, nausea, and

vomiting.[8] Immediate medical attention is required if ingestion occurs.[4]

Inhalation: Inhaling vapors or mists may cause respiratory irritation.[4][5][6] Symptoms can

include a burning sensation in the throat and shortness of breath.[10] It is crucial to handle

this chemical in a well-ventilated area, preferably within a chemical fume hood.[4][8]
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Skin Contact: Direct contact causes skin irritation.[4][5] Prolonged or repeated exposure can

lead to dryness and dermatitis as the compound removes natural oils from the skin.[11]

Absorption through the skin is also a concern.[10]

Eye Contact: The chemical is a serious eye irritant, causing redness and pain.[4][5][10]

Direct contact can result in damage if not addressed immediately.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
Implementing a multi-layered approach to exposure control is essential for safely handling

3,3,3-Trifluoro-1-propanol. This involves a combination of engineering controls, administrative

procedures, and appropriate personal protective equipment.

Engineering Controls
The first line of defense is to minimize exposure at the source.

Ventilation: All work with 3,3,3-Trifluoro-1-propanol should be conducted in a well-ventilated

area.[4] A certified chemical fume hood is the preferred engineering control to keep vapor

concentrations below exposure limits.[9] Use of explosion-proof electrical, ventilating, and

lighting equipment is also required.[8][9]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[8][9]

Personal Protective Equipment (PPE)
PPE is a critical barrier between the researcher and the chemical. The selection of PPE should

be based on a thorough risk assessment of the specific procedure being performed.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[4] For tasks with a higher risk of splashing, a face

shield should be worn in addition to goggles.[8]

Skin Protection:
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Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity

prior to use.[4]

Protective Clothing: Wear a lab coat. For larger quantities or tasks with a high splash

potential, wear fire/flame resistant and impervious clothing.[4]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

limits, or if irritation is experienced, use a NIOSH/MSHA or European Standard EN 149

approved respirator.[8] A full-face respirator may be necessary if exposure limits are

exceeded.[4]
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Start: Task involving
3,3,3-Trifluoro-1-propanol

Working in a
certified fume hood?

Small quantity (<100 mL)
and low splash potential?

Required PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes

Enhanced PPE:
- Face Shield (in addition to goggles)

- Impervious Apron/Clothing
- Chemical-Resistant Gloves

No

Yes

No

Is there a risk of
inhalation exposure

(e.g., poor ventilation)?

Add NIOSH-approved
respirator to PPE

Yes

Proceed with task

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for 3,3,3-Trifluoro-1-propanol.
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Section 3: Safe Handling and Storage
Strict protocols for handling and storage are non-negotiable to prevent accidents.

Safe Handling Protocol
Preparation: Before starting, ensure all necessary engineering controls are functioning and

the required PPE is available and in good condition. Remove all potential ignition sources

from the work area.[9]

Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of

static electricity.[8]

Tool Selection: Use only non-sparking tools for all operations, including opening containers

and making transfers.[4][8]

Chemical Transfer: Perform all transfers within a chemical fume hood. Avoid splashing and

the formation of aerosols.[4]

Hygiene: Do not eat, drink, or smoke in the laboratory.[4] Wash hands thoroughly with soap

and water after handling the chemical, even if gloves were worn.[8] Contaminated clothing

should be removed immediately and washed before reuse.[4]

Avoidance: Avoid contact with skin, eyes, and clothing, and prevent inhalation of vapors.[4]

[8]

Storage Requirements
Proper storage is critical to maintaining the chemical's stability and preventing hazardous

situations.

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

[4] The storage area should be locked up or otherwise secured.[4][8]

Containers: Keep containers tightly closed to prevent the escape of vapors and

contamination.[2][4][8]
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Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents, strong acids, and strong bases.[1][12]

Section 4: Emergency Procedures
In the event of an emergency, a rapid and informed response is crucial to minimize harm.

First Aid Measures
Immediate action is required following any exposure.

Inhalation: If inhaled, immediately remove the person to fresh air. If breathing is difficult or

stops, provide artificial respiration. Seek immediate medical attention.[4][8]

Skin Contact: If the chemical contacts the skin, immediately remove all contaminated

clothing and flush the affected area with plenty of water for at least 15 minutes.[4][8] If skin

irritation persists, get medical attention.[8]

Eye Contact: In case of eye contact, immediately rinse the eyes cautiously with plenty of

water for at least 15 minutes, holding the eyelids open.[4][8] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[8]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting.[12] Never give

anything by mouth to an unconscious person. Call a physician or Poison Control Center

immediately.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam to extinguish a fire.[4][8]

Specific Hazards: The compound is flammable and its vapors can form explosive mixtures

with air.[8] Containers may explode when heated.[8] Combustion produces toxic fumes,

including carbon monoxide, carbon dioxide, and hydrogen fluoride.[10][11]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA) with a full face-piece operated in pressure-demand or other positive

pressure mode.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.innospk.com/en/?news/grok-exploring-333-trifluoro-1-propanol-properties-and-applications
https://www.fishersci.com/store/msds?partNumber=AC303790050&productDescription=2+3+3+3+3-PENTAFLUORO-1-PRO+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC303790050&productDescription=2+3+3+3+3-PENTAFLUORO-1-PRO+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC4553_msds.pdf
https://datasheets.scbt.com/sc-238240.pdf
https://www.fishersci.com/store/msds?partNumber=AAL16879&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release Measures
A spill of 3,3,3-Trifluoro-1-propanol must be managed promptly and safely.

Spill Occurs

Evacuate non-essential personnel.
Alert others in the area.

Don appropriate PPE
(Gloves, Goggles, Respirator if needed).

Remove all ignition sources
(flames, sparks, hot surfaces).

Ensure adequate ventilation.
Work upwind of the spill.

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

Collect absorbed material using
spark-proof tools into a

suitable, closed container for disposal.

Decontaminate the spill area.

Dispose of waste as
hazardous material according to

local/national regulations.
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Caption: Step-by-step protocol for responding to a spill.

Accidental Release Protocol:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment, including respiratory protection if necessary.[8]

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area of the

spill.[8][9]

Containment: Prevent further leakage if it is safe to do so.[4] Use an inert, non-combustible

absorbent material like sand or vermiculite to soak up the spill.

Clean-Up: Use spark-proof tools and explosion-proof equipment to collect the absorbed

material.[8] Place the waste into a suitable, labeled, and closed container for disposal.[8]

Environmental Precautions: Do not let the chemical enter drains, sewers, or waterways.[4]

Section 5: Disposal Considerations
3,3,3-Trifluoro-1-propanol and its contaminated absorbents must be treated as hazardous

waste.[8] Waste disposal should be carried out by a licensed disposal company.[10] It is the

responsibility of the chemical waste generator to correctly classify the waste and ensure

disposal is in full compliance with all applicable local, regional, and national regulations.[8] Do

not dispose of this chemical into the environment or sewer system.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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